Cas no 2137917-72-5 (1H-1,2,3-Triazole-5-propanoic acid, α,α-difluoro-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-propanoic acid, α,α-difluoro-, ethyl ester
• CAS No: 2137917-72-5
• MF: C₇H₉F₂N₃O₂
• MW: 205.162068128586
• CID: 5298994
• Update Time: 2025-06-08

1H-1,2,3-Triazole-5-propanoic acid, α,α-difluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-3-(1H-1,2,3-triazol-4-yl)propanoate
• ethyl 2,2-difluoro-3-(2H-triazol-4-yl)propanoate
• 1H-1,2,3-Triazole-5-propanoic acid, α,α-difluoro-, ethyl ester

• Inchi： 1S/C7H9F2N3O2/c1-2-14-6(13)7(8,9)3-5-4-10-12-11-5/h4H,2-3H2,1H3,(H,10,11,12)
• InChI Key： KIDGUJSHDOTQMM-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CC1C=NNN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9

Additional information on 1H-1,2,3-Triazole-5-propanoic acid, α,α-difluoro-, ethyl ester

Introduction to 1H-1,2,3-Triazole-5-propanoic acid, α,α-difluoro-, ethyl ester (CAS No. 2137917-72-5)

The compound 1H-1,2,3-Triazole-5-propanoic acid, α,α-difluoro-, ethyl ester, identified by the CAS number 2137917-72-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound features a triazole core appended with a propanoic acid moiety and α,α-difluoro substitution, further modified by an ethyl ester group. Its unique structural attributes make it a promising candidate for various therapeutic applications, particularly in the development of novel pharmaceutical agents.

Recent research has highlighted the potential of triazole derivatives in addressing a range of biological targets. The presence of the triazole ring imparts remarkable stability and bioactivity, making it an ideal scaffold for drug design. Specifically, the α,α-difluoro substitution on the propanoic acid moiety enhances metabolic stability and binding affinity, which are critical factors in drug efficacy. The ethyl ester functionality not only improves solubility but also modulates pharmacokinetic properties, contributing to better absorption and distribution in vivo.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are driven by their potential to interact with biological systems in novel ways. The 1H-1,2,3-Triazole-5-propanoic acid, α,α-difluoro-, ethyl ester has been explored in several preclinical studies for its ability to modulate enzyme activity and inhibit pathogenic processes. For instance, its structural motif has shown promise in targeting enzymes involved in inflammatory pathways and metabolic disorders. The difluoro substituents play a crucial role in enhancing binding interactions with protein targets, thereby improving drug potency.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to enhance pharmacological properties. The introduction of fluorine atoms into organic molecules often leads to increased lipophilicity, reduced metabolic degradation, and improved pharmacokinetic profiles. In the case of 1H-1,2,3-Triazole-5-propanoic acid, α,α-difluoro-, ethyl ester, these modifications contribute to its stability under physiological conditions and its potential as a lead compound for further derivatization.

Advances in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive molecules like this one. Virtual screening techniques have been employed to identify potential binding pockets and optimize the compound’s interaction with biological targets. The combination of experimental synthesis and computational modeling has provided valuable insights into the structure-activity relationships (SAR) of this class of compounds. This interdisciplinary approach has been instrumental in refining the design criteria for next-generation pharmaceuticals.

The ethyl ester group in 1H-1,2,3-Triazole-5-propanoic acid, α,α-difluoro-, ethyl ester also serves as a versatile handle for further chemical modifications. It can be hydrolyzed to yield the corresponding carboxylic acid or converted into other functional groups through various synthetic transformations. This flexibility makes it an attractive intermediate for medicinal chemists seeking to explore new analogs with tailored pharmacological properties. Such modifications can fine-tune solubility, permeability across biological membranes (PAMPA), and metabolic stability.

Recent publications have demonstrated the utility of this compound in addressing complex diseases characterized by aberrant enzyme activity or signaling pathways. For example, studies have indicated that derivatives of this scaffold exhibit inhibitory effects on enzymes implicated in cancer progression and neurodegenerative disorders. The ability to modulate these pathways holds significant therapeutic promise and underscores the importance of continued research into fluorinated triazole derivatives.

The synthesis of 1H-1,2,3-Triazole-5-propanoic acid, α,α-difluoro-, ethyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary fluorine atoms and functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring and incorporating fluorine substituents efficiently.

The pharmacological evaluation of this compound has revealed several interesting properties that warrant further investigation. Preclinical studies have shown that it exhibits moderate affinity for certain enzyme targets while maintaining low toxicity profiles. These findings are consistent with previous reports on triazole-based drugs that have successfully transitioned into clinical development. The combination of structural optimization and rigorous testing will be essential in determining its therapeutic potential.

As research progresses，the role of computational tools in drug discovery continues to expand。Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into how this compound interacts with biological targets at an atomic level。These insights are critical for understanding its mechanism of action and for designing more effective derivatives。By integrating experimental data with computational predictions，scientists can accelerate the development pipeline，bringing new treatments to patients more quickly。

The future prospects for 1H-1，2，3-Triazole-5-propanoic acid，α，α-difluoro-, ethyl ester（CAS No．2137917-72-5）are promising，with ongoing studies exploring its applications in diverse therapeutic areas。The versatility of its structural framework allows for further modifications aimed at enhancing potency、selectivity，and bioavailability。Collaborative efforts between academic researchers、pharmaceutical companies，and regulatory agencies will be crucial in advancing this compound toward clinical trials。By leveraging cutting-edge technologies and innovative synthetic strategies，the full potential of this molecule is expected to be realized。